Cas no 72344-06-0 (1H-Pyrazole, 5-(4-fluorophenyl)-4,5-dihydro-1,3-diphenyl-)

• Product name: 1H-Pyrazole, 5-(4-fluorophenyl)-4,5-dihydro-1,3-diphenyl-
• CAS No: 72344-06-0
• MF: C₂₁H₁₇FN₂
• MW: 316.371488332748
• CID: 1758610

1H-Pyrazole, 5-(4-fluorophenyl)-4,5-dihydro-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-fluorophenyl)-4,5-dihydro-1,3-diphenyl-
• 5-(4-fluorophenyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazole

• Inchi： 1S/C21H17FN2/c22-18-13-11-17(12-14-18)21-15-20(16-7-3-1-4-8-16)23-24(21)19-9-5-2-6-10-19/h1-14,21H,15H2
• InChI Key： PSBSLSYFKNSBCK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=C(F)C=C2)CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 316.13771

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Melting Point: 126-128 °C(Solv: ethanol (64-17-5))
• Boiling Point: 452.5±55.0 °C(Predicted)
• PSA: 15.6
• pka: -0.14±0.70(Predicted)